5-((2-Hydroxybenzyl)amino)-2-methylbenzenecarbonitrile

• IUPAC Name: 5-[(2-hydroxyphenyl)methylamino]-2-methylbenzonitrile
• InChI: InChI=1S/C15H14N2O/c1-11-6-7-14(8-13(11)9-16)17-10-12-4-2-3-5-15(12)18/h2-8,17-18H,10H2,1H3
• InChI Key: KRBCZOMSLONOPR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NCC2=CC=CC=C2O)C#N
• Molecular Formula: C15H14N2O
• Molecular Weight: 238.28 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. For instance, two reduced Schiff bases, namely 5-[(2-hydroxybenzyl)amino]isophthalic acid and 5-[(pyridin-4-ylmethyl)amino]isophthalic acid, were synthesized using 5-aminoisophthalic acid as the starting material. Another compound, N-(2-Hydroxybenzyl)-2-amino-2-deoxy-D-glucose (NHADG), was synthesized by conjugating salicylaldehyde to glucosamine.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using techniques such as single-crystal X-ray diffraction, elemental analysis, infrared, 1H NMR, mass, absorption, and fluorescence spectra. These compounds crystallize in the monoclinic system with specific space groups.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For instance, the N-alkylation of pharmaceutically relevant amines with alcohols at ambient temperature has been reported.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed. For example, photophysical properties of both 5-[(2-hydroxybenzyl)amino]isophthalic acid and 5-[(pyridin-4-ylmethyl)amino]isophthalic acid are significantly different from those of raw material 5-aminoisophthalic acid due to stronger p→π conjugation.

Scientific Research Applications

Synthesis of Reduced Schiff Bases

. . .

Photophysical Properties

The compound can exhibit unique photophysical properties. . .

pH Sensors

. The compound could potentially be used in the development of new pH sensors.

Drug Development

. Therefore, this compound could potentially be used in the development of new drugs.

Organic Dyes

. The compound could potentially be used in the development of new organic dyes.

Organic Ligands for Synthesizing Metal Complexes

. The compound could potentially be used in the synthesis of new metal complexes.

Mechanism of Action

Target of Action

The primary target of 5-((2-Hydroxybenzyl)amino)-2-methylbenzenecarbonitrile is the 5-HT2A receptor . This receptor is a subtype of the 5-HT2 receptor which belongs to the serotonin receptor family and is a G protein-coupled receptor .

Mode of Action

5-((2-Hydroxybenzyl)amino)-2-methylbenzenecarbonitrile acts as a selective agonist for the 5-HT2A receptor . An agonist is a substance that initiates a physiological response when combined with a receptor. In this case, the compound binds to the 5-HT2A receptor, activating it .

Safety and Hazards

The safety data sheets of similar compounds provide information about their hazards. For instance, Benzamide is considered hazardous by the 2012 OSHA Hazard Communication Standard.

Future Directions

The potential therapeutic effects of similar compounds have been investigated. For instance, psychedelics, also known as classical hallucinogens, have been investigated for decades due to their potential therapeutic effects in the treatment of neuropsychiatric and substance use disorders.